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Introduction

This technical guide provides a comprehensive overview of the chemical compound associated
with CAS number 80459-15-0, scientifically known as 2-Nitroso-5-(N-propyl-3-
sulfopropylamino)phenol, and commonly referred to as Nitroso-PSAP. This document details
its chemical and physical properties, its primary application as a high-sensitivity chromogenic
reagent for metal ion detection, and detailed experimental protocols for its use.

Nitroso-PSAP is a water-soluble compound that has gained significant traction in analytical
chemistry for the quantitative determination of various metal ions, most notably iron(ll). Its
ability to form stable, intensely colored complexes with metal ions makes it a valuable tool in
spectrophotometric analysis, particularly in biological and environmental samples.

Chemical Information and Physical Properties

Nitroso-PSAP is a synthetic organic compound belonging to the family of nitrosophenols. Its
chemical structure incorporates a nitrosophenol core functionalized with a sulfopropylamino
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group, which imparts high water solubility.

Property Value Reference(s)

CAS Number 80459-15-0 [1][2][3]

2-Nitroso-5-(N-propyl-3-
IUPAC Name _ [1]]4]
sulfopropylamino)phenol

Nitroso-PSAP, 3-(3-

HYDROXY-4-NITROSO-N-
Synonyms [4]

PROPYLANILINO)

PROPANESULFONIC ACID

Molecular Formula C12H18N20sS [11[2][3]

Molecular Weight 302.35 g/mol [1112][3]
Yellow to yellowish-brown

Appearance [1][2](3]
powder

Purity >97% [1][2]13]

] ] 165-170 °C (with

Melting Point . [4]

decomposition)

Soluble in water (0.04%

Solubility solution is a clear, reddish- [1112][3]
orange)
pKa pKai = 1.73 + 0.50 (Predicted) [4]

Mechanism of Action and Applications

The primary utility of Nitroso-PSAP lies in its function as a chelating agent that forms colored
complexes with metal ions. The underlying mechanism involves the formation of a coordination
complex between the metal ion and the Nitroso-PSAP molecule. This complex exhibits strong
absorbance at a specific wavelength in the visible spectrum, allowing for the quantitative
determination of the metal ion concentration based on the Beer-Lambert law.
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The most prominent application of Nitroso-PSAP is in the spectrophotometric determination of
iron(Il). It reacts with Fe(ll) to form a stable green-blue complex with a maximum absorbance
(Amax) around 750-756 nm.[3][5] This reaction is highly sensitive, enabling the detection of iron
at parts-per-billion (ppb) levels.

Beyond iron, Nitroso-PSAP is also utilized for the detection of other transition metals such as
cobalt(ll), nickel(ll), and copper(ll), which form complexes with distinct spectral properties.

Quantitative Data
Spectral Properties of Nitroso-PSAP Metal Complexes

The formation of complexes between Nitroso-PSAP and various metal ions results in
significant changes in the UV-Visible absorption spectrum. The table below summarizes the
key spectral data for these complexes.

Molar Absorptivity

Metal lon Complex Color Amax (nm)

(¢) (L-mol—*-cm™?)
Fe(ll) Green-Blue 750 - 756 4.3x10%-4.5x 104
Co(ll) - 490 4.0 x 104
Ni(I1) - 394 2.6 x 10
cu(ll) - 429 2.8 x 104

References for all data in the table above:[3][5]

Stability Constants of Metal Complexes

The stability of the metal-ligand complexes is a critical factor in the reliability of analytical
methods. The protonation constants of Nitroso-PSAP (denoted as HzL) and the stability
constants (log K) of its complexes with various metal ions have been determined by
potentiometric titration in an aqueous solution at 25°C and an ionic strength (u) of 0.1 M
(KNOs).[1]
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Equilibrium Constant Value
H* + L2 = HL™ log K1

2H* + L2 = HaL log B2

Mg2* + L2~ & MgL log K1 3.06
Cazt + L2~ = CalL log K1 2.45
Co?* + L2- & ColL log K1 9.90
Niz* + 2= & NiL log K1 11.20
Cuz* + L2~ & CuL log K1 12.87
Znzt + 2= 2 ZnL log K1 9.20
ARt + 2= = ALY log K1 12.01
Ga3t + L2~ = GaL* log K1 13.91
Fe3* + L2~ & FelL* log K1 13.12

Reference for all data in the table above:[1]

Experimental Protocols
Spectrophotometric Determination of Iron(ll) in Aqueous
Samples

This protocol is adapted from established methods for the colorimetric determination of iron.[6]
Reagents:

« lron(ll) Standard Solution (1000 ppm): Prepare by dissolving the appropriate amount of a
primary standard iron salt (e.g., ammonium iron(ll) sulfate hexahydrate) in deionized water
containing a small amount of sulfuric acid to prevent oxidation.

¢ Nitroso-PSAP Solution (4 x 10—3 M): Dissolve the required amount of Nitroso-PSAP in
deionized water.
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e Sodium Ascorbate Solution (1% wi/v): To reduce any Fe(lll) to Fe(ll).

» Buffer Solution (pH 8.0): An appropriate buffer system, such as Tris-HCI, should be used to
maintain the optimal pH for complex formation.

Procedure:

e To a 25 mL calibrated flask, add 3 mL of the sample solution containing up to 5 ppm of iron.
e Add 2 mL of the 1% sodium ascorbate solution and mix.

e Add 1 mL of the 4 x 10~3 M Nitroso-PSAP solution.

e Add 5 mL of the pH 8.0 buffer solution.

 Dilute to the mark with deionized water and shake thoroughly.

o Measure the absorbance of the solution at 753 nm in a 10 mm cuvette against a reagent
blank.

o Construct a calibration curve using standard iron(ll) solutions of known concentrations and
determine the concentration of iron in the sample.
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Sample and Reagent Preparation

pH 8.0 Buffer (5 mL)

4x1073 M Nitroso-PSAP (1 mL)

Reaction
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Dilute to Volume

1% Sodium Ascorbate (2 mL)

Sample Solution (3 mL)

Click to download full resolution via product page

Caption: Workflow for Spectrophotometric Iron(ll) Determination.

Flow Injection Analysis (FIA) for the Determination of
Iron

This protocol outlines a general procedure for the determination of iron using Nitroso-PSAP in
a flow injection analysis system.[7]

FIA System Setup:
e Carrier Stream: Deionized water or a suitable buffer.

» Reagent Stream: A solution of Nitroso-PSAP and a reducing agent (e.g., sodium ascorbate)
in a buffer solution (the exact concentrations and pH need to be optimized for the specific
system).

« Injection Volume: Typically in the range of 50-200 pL.
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» Detector: A spectrophotometer with a flow-through cell set to monitor the absorbance at the
Amax of the Fe(ll)-Nitroso-PSAP complex (approximately 753 nm).

Procedure:

» Set up the FIA manifold with the carrier and reagent streams pumped at a constant flow rate.
¢ Inject a known volume of the iron standard or sample into the carrier stream.

* The sample zone merges with the reagent stream, initiating the complex formation reaction.
e The colored complex flows through the detector, and the absorbance is recorded as a peak.
e The peak height or area is proportional to the iron concentration in the injected sample.

» A calibration curve is generated by injecting a series of iron standards.

FIA System

Reagent Stream (Nitroso-PSAP)

Analytical Process Data Output
Spectrophotometric Detector (753 nm) Peak Signal Concentration Determination

Carrier Stream Peristaltic Pump Sample Injection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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